The Dual Identity of Pyralene: A Technical Guide to its Chemical Structures and Congeners
The Dual Identity of Pyralene: A Technical Guide to its Chemical Structures and Congeners
An In-depth Analysis for Researchers, Scientists, and Drug Development Professionals
The term "Pyralene" presents a notable ambiguity in chemical literature, referring to two distinct classes of compounds. Primarily, and in a commercial context, particularly in Europe, Pyralene is a trade name for Polychlorinated Biphenyls (PCBs), a class of synthetic organic chemicals that were widely used as dielectric and coolant fluids in electrical transformers.[1][2] A second, less common definition in chemical databases identifies Pyralene as the specific molecule 2H-pyran-6-carbaldehyde.[3] This guide will provide a comprehensive overview of both interpretations, with a primary focus on the more complex and environmentally significant PCB-based Pyralenes and their congeners.
Part 1: Pyralene as Polychlorinated Biphenyls (PCBs)
Pyralene, in its most common industrial sense, refers to mixtures of polychlorinated biphenyls. PCBs are a family of 209 individual chemical compounds, known as congeners, formed by the chlorination of biphenyl.[4][5] The general chemical structure consists of two benzene rings joined by a single carbon-carbon bond, with chlorine atoms replacing hydrogen atoms at any or all of the remaining 10 carbon atoms.
The number and position of chlorine atoms on the biphenyl structure determine the specific congener and its physical and chemical properties. Commercial PCB products, such as those sold under the trade names Aroclor, Phenoclor, and Pyralene, were not single congeners but rather complex mixtures of dozens of different congeners.[4][6]
Chemical Structure and Congeners of PCBs
The core structure of PCBs is the biphenyl molecule. The 209 possible congeners arise from the different possible substitution patterns of chlorine atoms on the biphenyl rings. The carbon atoms on the biphenyl rings are numbered 1 through 6 on one ring and 1' through 6' on the other.
Diagram of PCB Core Structure and Numbering Convention
Caption: General chemical structure of the biphenyl molecule with the IUPAC numbering system for carbon atoms.
The toxicity and biological activity of PCB congeners are highly dependent on their structure, particularly the substitution pattern at the ortho positions (carbons 2, 2', 6, and 6'). Congeners with no ortho chlorine substitutions can adopt a planar or "dioxin-like" conformation, allowing them to bind to the Aryl Hydrocarbon Receptor (AhR) and exert significant toxicity.[7][8]
Quantitative Data on PCB Mixtures
Commercial PCB products were sold as mixtures with varying degrees of chlorination. The composition of these mixtures is often characterized by the weight percentage of chlorine. For example, Aroclor 1254 contains approximately 54% chlorine by weight.[9]
Table 1: Chemical Identity and Properties of Selected Aroclor Mixtures [5][10]
| Characteristic | Aroclor 1016 | Aroclor 1242 | Aroclor 1254 | Aroclor 1260 |
| CAS Registry Number | 12674-11-2 | 53469-21-9 | 11097-69-1 | 11096-82-5 |
| Average Chlorine Content (%) | 41.5 | 42 | 54 | 60 |
| Average Molecular Formula | C12H6.8Cl3.2 | C12H6.9Cl3.1 | C12H5.1Cl4.9 | C12H3.8Cl6.2 |
| Physical State | Oily Liquid | Oily Liquid | Viscous Liquid | Sticky Resin |
| Solubility in Water (mg/L) | 0.24 - 0.42 | 0.045 - 0.2 | 0.0027 - 0.012 | 0.00027 - 0.0008 |
| Vapor Pressure (mmHg at 25°C) | 4.0 x 10⁻⁴ | 6.6 x 10⁻⁴ | 7.7 x 10⁻⁵ | 4.9 x 10⁻⁵ |
Table 2: Physicochemical Properties of Selected PCB Congeners [11][12][13]
| Congener (IUPAC No.) | Molecular Formula | Molecular Weight ( g/mol ) | Log Kow (Octanol-Water Partition Coefficient) | Water Solubility (µg/L) | Vapor Pressure (Pa at 25°C) |
| 3,3'-Dichlorobiphenyl (11) | C12H8Cl2 | 223.10 | 5.02 | 40 | 0.009 |
| 2,4,4'-Trichlorobiphenyl (28) | C12H7Cl3 | 257.54 | 5.67 | 8 | 0.004 |
| 2,2',5,5'-Tetrachlorobiphenyl (52) | C12H6Cl4 | 291.98 | 5.84 | 4.7 | 0.001 |
| 3,3',4,4'-Tetrachlorobiphenyl (77) | C12H6Cl4 | 291.98 | 6.36 | 0.8 | 0.00003 |
| 2,3',4,4',5-Pentachlorobiphenyl (118) | C12H5Cl5 | 326.43 | 6.74 | 0.4 | 0.00002 |
| 3,3',4,4',5-Pentachlorobiphenyl (126) | C12H5Cl5 | 326.43 | 6.89 | 0.08 | 0.000004 |
| 2,2',4,4',5,5'-Hexachlorobiphenyl (153) | C12H4Cl6 | 360.88 | 6.92 | 0.1 | 0.000006 |
| 3,3',4,4',5,5'-Hexachlorobiphenyl (169) | C12H4Cl6 | 360.88 | 7.47 | 0.01 | 0.0000005 |
Experimental Protocols: Extraction of PCBs from Transformer Oil
A common method for the analysis of PCBs in transformer oil involves extraction followed by gas chromatography.
Experimental Workflow: Solid Phase Extraction (SPE) of PCBs
Caption: A generalized workflow for the solid-phase extraction of PCBs from transformer oil samples prior to analysis.
Detailed Methodology for SPE of PCBs from Transformer Oil [14][15][16]
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Sample Preparation: Accurately weigh a small amount of transformer oil (e.g., 125 µL) and dilute it with an equal volume of hexane.
-
SPE Cartridge Conditioning: Use a sulfoxide-modified silica SPE cartridge. Condition the cartridge by passing 10 mL of acetone followed by 20 mL of hexane through it.
-
Sample Loading: Load the diluted oil sample onto the conditioned SPE cartridge.
-
Washing: Wash the cartridge with 5 mL of hexane to remove interfering hydrocarbon matrix components.
-
Elution: Elute the retained PCBs from the cartridge using an appropriate solvent. Two common elution protocols are:
-
25 mL of hexane.
-
5 mL of a 1:1 mixture of acetone and hexane.
-
-
Concentration and Analysis: Collect the eluent and adjust the final volume to 10 mL. The sample is then ready for analysis by gas chromatography with electron capture detection (GC-ECD) or mass spectrometry (GC-MS).
Signaling Pathways: Aryl Hydrocarbon Receptor (AhR) Pathway
The toxicity of dioxin-like PCBs is primarily mediated through the activation of the Aryl Hydrocarbon Receptor (AhR), a ligand-activated transcription factor.[7][17][18]
Diagram of the AhR Signaling Pathway for Dioxin-like PCBs
Caption: Simplified signaling pathway of dioxin-like PCBs via the Aryl Hydrocarbon Receptor (AhR).
Upon entering a cell, a dioxin-like PCB congener binds to the AhR, which is located in the cytoplasm in a complex with several chaperone proteins, including Hsp90.[17] This binding causes a conformational change and the dissociation of the chaperone proteins. The ligand-bound AhR then translocates to the nucleus, where it forms a heterodimer with the AhR Nuclear Translocator (ARNT). This AhR-ARNT complex then binds to specific DNA sequences known as Dioxin Response Elements (DREs) in the promoter regions of target genes.[8] This binding initiates the transcription of genes involved in xenobiotic metabolism, such as cytochrome P450 enzymes (e.g., CYP1A1 and CYP1B1), as well as other genes that can lead to a variety of toxic effects, including endocrine disruption, immunotoxicity, and carcinogenicity.[7][19]
Part 2: Pyralene as 2H-Pyran-6-Carbaldehyde
In chemical databases, "Pyralene" is also an identifier for the molecule 2H-pyran-6-carbaldehyde. This is a heterocyclic compound with a six-membered ring containing one oxygen atom and an aldehyde functional group.
Chemical Structure and Properties
Table 3: Chemical and Physical Properties of 2H-Pyran-6-Carbaldehyde [3]
| Property | Value |
| CAS Number | 62251-11-0 |
| Molecular Formula | C6H6O2 |
| Molecular Weight | 110.11 g/mol |
| XLogP3-AA | 0.8 |
| Hydrogen Bond Donor Count | 0 |
| Hydrogen Bond Acceptor Count | 2 |
| Rotatable Bond Count | 1 |
| Complexity | 145 |
Congeners and Related Derivatives
While the term "congeners" is not typically used for a single molecule like 2H-pyran-6-carbaldehyde in the same way as for PCBs, a wide variety of derivatives of the 2H-pyran ring system exist. These derivatives can be considered as structural analogs or a broader class of related compounds. The biological activity of these pyran derivatives can be significantly influenced by the nature and position of substituents on the pyran ring.[20][21]
Experimental Protocols: Synthesis of 2H-Pyran Derivatives
Several synthetic routes to 2H-pyran derivatives have been developed. One common method is the hetero-Diels-Alder reaction.[22]
Experimental Workflow: Hetero-Diels-Alder Synthesis of a 2H-Pyran Derivative
Caption: General workflow for the synthesis of a 3,4-dihydro-2H-pyran derivative via a hetero-Diels-Alder reaction.
Detailed Methodology for a Catalytic Diastereoselective Hetero-Diels-Alder Reaction [22]
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Reaction Setup: To a solution of a suitable Lewis acid catalyst (e.g., a chiral bis(oxazoline) copper(II) complex) in dichloromethane at a low temperature (e.g., -78 °C), add the α,β-unsaturated carbonyl compound (1 equivalent).
-
Addition of Dienophile: Stir the mixture for a short period, then add the electron-rich alkene (1.2 equivalents).
-
Reaction Monitoring: Allow the reaction to proceed for the specified time, monitoring its progress by thin-layer chromatography (TLC).
-
Workup: Quench the reaction with a suitable reagent, such as saturated aqueous sodium bicarbonate.
-
Extraction and Purification: Extract the product with an organic solvent, dry the organic layer, and concentrate it under reduced pressure. Purify the final product by column chromatography.
Biological Activity and Potential Signaling Pathways
While specific signaling pathways for 2H-pyran-6-carbaldehyde are not well-documented, some halogenated derivatives of 2H-pyran-2-ones have shown antimicrobial and cytotoxic activities.[20]
Table 4: Antimicrobial Activity of Selected Pyranone Derivatives [20]
| Compound/Derivative Class | Microorganism | Minimum Inhibitory Concentration (MIC) (µg/mL) |
| 2-[4-(Phenylthio)phenyl]-2-methyl-6-methoxy-2H-pyran-3(6H)-one | Staphylococcus aureus ATCC 25923 | 1.56 |
| 2-[4-(Phenylthio)phenyl]-2-methyl-6-[(p-nitrobenzoyl)oxy]-2H-pyran-3(6H)-one | Streptococcus sp. C203M | 0.75 |
The mechanisms of action for these compounds are still under investigation but may involve enzyme inhibition or disruption of microbial cell membranes.[20] The diverse biological activities reported for various pyran derivatives suggest that they may interact with multiple cellular targets and signaling pathways, making them of interest in drug discovery.[23][24]
Conclusion
The term "Pyralene" encapsulates two distinct chemical entities: the industrially significant and environmentally persistent Polychlorinated Biphenyls, and the specific heterocyclic compound 2H-pyran-6-carbaldehyde. For researchers and professionals in drug development and environmental science, it is crucial to be aware of this dual identity to avoid ambiguity. The PCB-based Pyralenes, with their 209 congeners and complex toxicological profiles mediated by pathways such as the Aryl Hydrocarbon Receptor signaling, represent a major area of ongoing research. The pyran-based structure, on the other hand, offers a scaffold for the synthesis of a diverse range of derivatives with potential biological activities that warrant further investigation. This guide provides a foundational understanding of the chemical structures, properties, and biological relevance of both classes of compounds referred to as Pyralene.
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